Cas no 73264-91-2 ((11E,13E)-11,13-Hexadecadienal)

(11E,13E)-11,13-Hexadecadienal is a diunsaturated aliphatic aldehyde with a 16-carbon backbone, featuring trans double bonds at the 11th and 13th positions. This compound is of interest in organic synthesis and pheromone research due to its structural specificity and role as a semiochemical in certain insect species. Its well-defined stereochemistry ensures high purity and reproducibility in applications such as behavioral studies and agrochemical formulations. The conjugated diene system contributes to its stability while retaining reactivity for further functionalization. Suitable for controlled-release systems, it serves as a precise tool in ecological and entomological research, offering consistency in experimental and field studies.

(11E,13E)-11,13-Hexadecadienal structure

73264-91-2 structure

Product Name:(11E,13E)-11,13-Hexadecadienal

CAS No:73264-91-2

MF:C₁₆H₂₈O

MW:236.392925262451

CID:571760

Update Time:2025-10-12

(11E,13E)-11,13-Hexadecadienal Chemical and Physical Properties

Names and Identifiers

- 11,13-Hexadecadienal,(11E,13E)-
- (11E,13E)-hexadeca-11,13-dienal
- 11,13-Hexadecadienal, (E,E)-
- 11,13-hexadecadienal
- (11E,13E)-11,13-Hexadecadienal
- Inchi： 1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h3-6,16H,2,7-15H2,1H3/b4-3-,6-5+
- InChI Key： ZTJGMVSDMQAJPE-DNVGVPOPSA-N
- SMILES： CC/C=C\C=C\CCCCCCCCCC=O

(11E,13E)-11,13-Hexadecadienal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H291116-1mg	(11E,13E)-11,13-Hexadecadienal	73264-91-2		1mg	$207.00	2023-05-18
TRC	H291116-10mg	(11E,13E)-11,13-Hexadecadienal	73264-91-2		10mg	$1642.00	2023-05-18

(11E,13E)-11,13-Hexadecadienal Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes

Additional information on (11E,13E)-11,13-Hexadecadienal

(11E,13E)-11,13-Hexadecadienal: A Comprehensive Overview

(11E,13E)-11,13-Hexadecadienal, also known by its CAS number 73264-91-2, is a fascinating compound that has garnered significant attention in the fields of chemistry and biochemistry. This compound is a dienol, specifically a 16-carbon chain with two double bonds located at the 11th and 13th positions. The "E" configuration indicates that the higher priority groups on each double bond are on opposite sides, giving the molecule its unique spatial arrangement.

The structure of (11E,13E)-hexadecadienal is particularly interesting due to its conjugated double bonds. This conjugation not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity. Recent studies have shown that such conjugated systems can exhibit significant antioxidant properties, making them valuable in both industrial and therapeutic applications.

One of the most notable applications of (11E,13E)-hexadecadienal is in the food industry. Its presence in various food products contributes to their flavor profiles, acting as a natural flavor enhancer. For instance, it has been identified as a key component in certain fruits and vegetables, where it imparts a distinct aroma. This has led to its use in the development of artificial flavors and fragrances, where maintaining the authenticity of natural products is paramount.

In addition to its role in flavor chemistry, (11E,13E)-hexadecadienal has also been studied for its potential health benefits. Research indicates that this compound may possess anti-inflammatory properties, which could be harnessed in developing new pharmaceutical agents. Furthermore, its ability to interact with cellular receptors suggests potential applications in drug design and delivery systems.

The synthesis of (13E)-hexadecadienal has been optimized through various methods, including enzymatic catalysis and chemical synthesis. These advancements have made it more accessible for large-scale production, which is essential for meeting the growing demand across different industries.

From an environmental perspective, understanding the degradation pathways of (hexadecadienal) is crucial. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly option for use in various applications. This aligns with the increasing global emphasis on sustainable chemistry and green manufacturing processes.

In conclusion, (hexadecadienal), with its unique chemical structure and versatile applications, continues to be a subject of intense research interest. As new insights into its properties emerge, it holds promise for even broader applications across multiple sectors.